Cas no 31129-35-8 (Urea, N-(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)-N'-methyl-)
31129-35-8 structure
Product Name:Urea, N-(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)-N'-methyl-
CAS No:31129-35-8
MF:C4H6N4OS2
MW:190.246636867523
CID:1452142
PubChem ID:12669647
Update Time:2025-04-20
Urea, N-(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)-N'-methyl- Chemical and Physical Properties
Names and Identifiers
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- Urea, N-(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)-N'-methyl-
- 1-methyl-3-(2-sulfanylidene-3H-1,3,4-thiadiazol-5-yl)urea
- 31129-35-8
- N-Methyl-N'-(5-sulfanylidene-4,5-dihydro-1,3,4-thiadiazol-2-yl)urea
- DTXSID60506311
- SCHEMBL9360322
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- Inchi: 1S/C4H6N4OS2/c1-5-2(9)6-3-7-8-4(10)11-3/h1H3,(H,8,10)(H2,5,6,7,9)
- InChI Key: NMTHPILYEAYSFR-UHFFFAOYSA-N
- SMILES: S1C(NN=C1NC(NC)=O)=S
Computed Properties
- Exact Mass: 189.99848
- Monoisotopic Mass: 189.99830317g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 123Ų
Experimental Properties
- PSA: 65.52
Urea, N-(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)-N'-methyl- Related Literature
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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